Cas no 1806322-93-9 (Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate
• CAS No: 1806322-93-9
• MF: C₁₀H₅F₃N₂O₄
• MW: 274.152912855148
• CID: 4951339
• Update Time: 2025-09-20

Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3N2O4/c1-19-9(16)6-2-5(10(11,12)13)3-8(15(17)18)7(6)4-14/h2-3H,1H3
• InChI Key： CJZXNIQTRIHJLS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)OC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate

Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate (CAS No. 1806322-93-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate, identified by its CAS number 1806322-93-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the development of various therapeutic agents. The presence of multiple functional groups, including a cyano group, a nitro group, and a trifluoromethyl moiety, makes it a valuable building block for synthetic chemists.

The< strong>cyano group in Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate contributes to its reactivity, enabling it to participate in various chemical transformations such as nucleophilic addition and condensation reactions. This feature is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. The< strong>nitro group, on the other hand, can be reduced to an amine or converted into other functional groups, providing further synthetic flexibility.

The< strong>trifluoromethyl group is another key feature of this compound, imparting unique electronic and steric properties that can influence the biological activity of the final product. Trifluoromethyl-substituted compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. Recent studies have highlighted the role of trifluoromethylation in the development of antiviral and anticancer agents, making Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate a promising candidate for such applications.

In recent years, there has been a surge in research focused on green chemistry principles, aiming to develop more sustainable and environmentally friendly synthetic routes. Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate has been explored in several such initiatives. For instance, researchers have investigated catalytic methods for its synthesis that minimize waste and reduce energy consumption. These efforts align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing.

The compound's potential extends beyond pharmaceutical applications. It has been studied as a precursor in the synthesis of agrochemicals and specialty chemicals. The< strong>nitro and< strong>cyano groups offer opportunities for further functionalization, allowing chemists to tailor the properties of derived compounds for specific uses. For example, nitro-reduction products can serve as intermediates in dye manufacturing, while cyano-substituted derivatives may find applications in polymer science.

The latest advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential uses of Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate. Molecular modeling studies have predicted new synthetic pathways and provided insights into the mechanisms of various transformations. These computational tools are indispensable in modern drug discovery, enabling researchers to design experiments with greater precision and efficiency.

In conclusion, Methyl 2-cyano-3-nitro-5-(trifluoromethyl)benzoate (CAS No. 1806322-93-9) is a multifaceted compound with significant potential in pharmaceutical and chemical industries. Its unique structural features make it a valuable intermediate for synthesizing a wide range of bioactive molecules. As research continues to evolve, this compound is likely to remain at the forefront of synthetic chemistry innovation.